Cas no 61289-95-0 (9H-Carbazole-9-carboxylic acid, 1,4-dihydro-, methyl ester)

9H-Carbazole-9-carboxylic acid, 1,4-dihydro-, methyl ester structure
61289-95-0 structure
Product Name:9H-Carbazole-9-carboxylic acid, 1,4-dihydro-, methyl ester
CAS No:61289-95-0
MF:C14H13NO2
MW:227.258523702621
CID:485713
PubChem ID:12342347
Update Time:2025-04-19

9H-Carbazole-9-carboxylic acid, 1,4-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-9-carboxylic acid, 1,4-dihydro-, methyl ester
    • methyl 1,4-dihydrocarbazole-9-carboxylate
    • Methyl 1,4-dihydro-9H-carbazole-9-carboxylate
    • 61289-95-0
    • DTXSID50492138
    • Inchi: 1S/C14H13NO2/c1-17-14(16)15-12-8-4-2-6-10(12)11-7-3-5-9-13(11)15/h2-6,8H,7,9H2,1H3
    • InChI Key: NDYGZNQAVYBXPZ-UHFFFAOYSA-N
    • SMILES: O(C)C(N1C2C=CC=CC=2C2CC=CCC1=2)=O

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 31.23
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